1-Chloro-2-methylpropyl 2,2-dimethylpropanoate

• CAS No.: 58304-68-0
• Molecular Formula: C9H17ClO2
• Molecular Weight: 192.68 g/mol
• IUPAC Name: (1-chloro-2-methylpropyl) 2,2-dimethylpropanoate
• InChI: InChI=1S/C9H17ClO2/c1-6(2)7(10)12-8(11)9(3,4)5/h6-7H,1-5H3
• InChI Key: CSUZRPIIBCNNNM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(OC(=O)C(C)(C)C)Cl

Description

1-Chloro-2-methylpropyl 2,2-dimethylpropanoate is a useful research compound. Its molecular formula is C9H17ClO2 and its molecular weight is 192.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To freshly fused zinc chloride (27.3 mg) and trimethylacetylchloride (5.11 ml, 41.5 mmol) in methylene chloride(10 ml) at 10° C. was added isobutyraldehyde (freshly distilled) (3.77 ml, 41.5 mmol) dropwise, maintaining the temperature at <25° C. Once the addition was complete, the reaction was stirred for one hour at room temperature. The reaction mixture was then washed with 20% NaOAc, dried over anhydrous magnesium sulfate, filtered and concentrated in vacuo to give the title A compound (3.25 g) as a clear liquid.

Synthesis routes and methods II

Procedure details

To freshly fused zinc chloride (70 mg) and trimethylacetylchloride (12.3 mL, 100 mmol) cooled in an ice bath in dichloromethane (25 mL) was added isobutyraldehyde (9.08 mL, 100 mmol), keeping the reaction temperature <25° C. The solution was allowed to warm to room temperature and stirred one hour, washed with a solution of sodium acetate (50 mL, 20%), dried (magnesium sulfate), and concentrated under low vacuum to remove dichloromethane (yield 16.18 g, 84 mmol, 84%).